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Compound of Interest

Compound Name: 1-(3-Amino-4-fluorophenyl)ethanol

CAS No.: 701-42-8

Cat. No.: B8697672

Get Quote

Executive Summary
1-(3-Amino-4-fluorophenyl)ethanol (CAS: 701-42-8) is a fluorinated aromatic amine

derivative used primarily as an intermediate in pharmaceutical synthesis. Due to the presence

of both an amino group and a fluorine atom, this compound presents specific disposal

challenges that distinguish it from standard organic waste.

Critical Directive: This substance must be segregated into Halogenated Organic Waste

streams. Under no circumstances should it be disposed of down the drain or mixed with non-

halogenated solvents, as the fluorine content requires specific incineration protocols (flue gas

scrubbing) to prevent the release of hydrogen fluoride (HF) gas.

Chemical Profile & Hazard Identification
Before initiating disposal, verify the chemical identity and associated hazards. The following

data assumes a conservative safety margin based on structural analogs (fluorinated anilines).

Table 1: Physicochemical & Hazard Profile
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Parameter Specification

Chemical Name 1-(3-Amino-4-fluorophenyl)ethanol

CAS Number 701-42-8

Molecular Formula C₈H₁₀FNO

Molecular Weight 155.17 g/mol

Physical State
Solid (typically powder) or Viscous Liquid (purity

dependent)

Solubility
Soluble in DMSO, Methanol; Low water

solubility

Primary Hazards
Skin Irritant (H315), Eye Irritant (H319), STOT-

SE (H335)

Waste Stream Halogenated Organic

Expert Insight: The amino group (-NH₂) confers basicity, making this compound incompatible

with strong acids and oxidizers. Accidental mixing with acids can generate heat; mixing with

oxidizers (e.g., peroxides) risks exothermic decomposition.

Waste Segregation Protocol
Proper segregation is the single most effective way to reduce disposal costs and safety risks.

Use the following decision logic to determine the correct waste container.

Diagram 1: Waste Stream Decision Matrix
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Waste Generation:
1-(3-Amino-4-fluorophenyl)ethanol

Is the waste Solid or Liquid?

Solid Waste
(Powder, contaminated gloves, wipes)

Liquid Waste
(Mother liquor, reaction mixture)

Solid Hazardous Waste Bin
Label: 'Halogenated Solids'

Place in double-bagged
polyethylene container

Does the mixture contain
Halogenated Solvents (DCM, Chloroform)?

HALOGENATED ORGANIC WASTE
(Must be incinerated with scrubbing)

Yes (or if pure compound) NON-HALOGENATED WASTE
(Only if <1% Halogen content - Verify with EHS)

No (Rare case)

Preferred Default
for Fluorinated Compounds

Click to download full resolution via product page

Caption: Decision tree for segregating fluorinated amine waste. Default to "Halogenated"

streams to ensure regulatory compliance.

Step-by-Step Disposal Procedures
A. Solid Waste (Pure Substance & Contaminated Debris)
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Containment: Collect pure solid waste in a sealable polyethylene (HDPE) jar or wide-mouth

bottle. Do not use metal containers due to potential corrosion over time.

Debris: Contaminated gloves, weigh boats, and paper towels must be double-bagged in

clear hazardous waste bags (2-mil thickness minimum).

Labeling: Affix a hazardous waste label. Explicitly write:

Chemical Name: 1-(3-Amino-4-fluorophenyl)ethanol[1]

Constituents: 100% (or specific %)

Hazard Checkbox: Toxic, Irritant

Storage: Store in a satellite accumulation area (SAA) away from oxidizers.

B. Liquid Waste (Solutions & Reaction Mixtures)
Compatibility Check: Ensure the receiving waste carboy does not contain strong acids (e.g.,

Nitric Acid, Sulfuric Acid). The amine group can react exothermically.

Selection: Use the Halogenated Solvent carboy (typically yellow-coded in many labs).

Why? Even if dissolved in methanol (non-halogenated), the fluorine atom on the phenyl

ring requires the waste to be treated as halogenated during incineration to capture HF gas

[1].

Transfer: Use a funnel to prevent spills. Rinse the original vessel with a small amount of

compatible solvent (e.g., acetone) and add rinsate to the waste carboy.

Closure: Cap the carboy immediately after use. Do not leave funnels in open carboys.

Emergency Response: Spill Cleanup
In the event of a spill, rapid containment is necessary to prevent spread and exposure.[2]

Diagram 2: Spill Response Workflow
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1. ALERT & SECURE
Notify personnel, isolate area

2. DON PPE
Nitrile gloves (double), Goggles,

Lab coat, N95 (if dust)

3. CONTAIN
Circle spill with absorbent socks

or vermiculite

4. ABSORB/NEUTRALIZE
Cover liquid with sand/vermiculite.
Do not use combustible sawdust.

5. COLLECT
Scoop into hazardous waste pail.

Label 'Spill Debris'.

6. DECONTAMINATE
Wash surface with soap & water.

Test pH if acid involved.

Click to download full resolution via product page

Caption: Operational workflow for managing minor laboratory spills of 1-(3-Amino-4-
fluorophenyl)ethanol.

Regulatory Compliance & Classification
US EPA (RCRA) Considerations
While 1-(3-Amino-4-fluorophenyl)ethanol is not explicitly listed on the P-list or U-list, it falls

under the "General Duty Clause" and must be characterized based on its properties.

Waste Code: If the waste solution contains spent halogenated solvents (e.g., Methylene

Chloride), apply code F002 [2].[3][4]

Characteristic: If the waste exhibits toxicity (via TCLP) or ignitability (flash point <60°C if in

solvent), apply D001 (Ignitable) or relevant D-codes.

Best Practice: Classify as Non-Regulated Hazardous Waste (unless mixed with listed

solvents) but manage strictly via the Halogenated stream to satisfy incineration requirements

for fluorinated organics [3].

European Waste Catalogue (EWC)
Code: 07 05 04* (other organic solvents, washing liquids and mother liquors) or 16 05 06*

(laboratory chemicals consisting of or containing hazardous substances, including mixtures

of laboratory chemicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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